molecular formula C17H24ClNO3 B8502398 2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxan-2-yl)methyl]acetamide CAS No. 54237-78-4

2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxan-2-yl)methyl]acetamide

Cat. No.: B8502398
CAS No.: 54237-78-4
M. Wt: 325.8 g/mol
InChI Key: RTTIZUWTLZTSRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxan-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C17H24ClNO3 and its molecular weight is 325.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

54237-78-4

Molecular Formula

C17H24ClNO3

Molecular Weight

325.8 g/mol

IUPAC Name

2-chloro-N-(2,6-diethylphenyl)-N-(1,3-dioxan-2-ylmethyl)acetamide

InChI

InChI=1S/C17H24ClNO3/c1-3-13-7-5-8-14(4-2)17(13)19(15(20)11-18)12-16-21-9-6-10-22-16/h5,7-8,16H,3-4,6,9-12H2,1-2H3

InChI Key

RTTIZUWTLZTSRW-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=CC=C1)CC)N(CC2OCCCO2)C(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(1,3-Dioxan-2-ylmethyl)-2,6-diethylaniline (25 grams), sodium bicarbonate (10 grams), dioxane (30 ml) and water (4 ml) are charged into a glass reaction vessel equipped with a mechanical stirrer and thermometer. The mixture is cooled to a temperature of about 0°C and chloroacetyl chloride (15 grams) is added, with stirring, over a period of about 15 minutes. After the addition is completed stirring is continued for a period of about 1 hour. After this time ether (100 ml) is added to the mixture and the resulting solution is washed with water. The washed solution is then dried over anhydrous magnesium sulfate and stripped of solvents leaving a solid residue. The residue is recrystallized to yield the desired product N-α-chloroacetyl-N-(1,3-dioxan-2-ylmethyl)-2,6-diethylaniline.
Name
N-(1,3-Dioxan-2-ylmethyl)-2,6-diethylaniline
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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